Cas no 3249-92-1 (5'-Inosinic acid,barium salt (1:1) (8CI,9CI))

• Product Name: 5'-Inosinic acid,barium salt (1:1) (8CI,9CI)
• CAS No: 3249-92-1
• MF: C₁₀H₁₁BaN₄O₈P
• MW: 483.517098665237
• MDL: MFCD00067321
• CID: 295176
• PubChem ID: 87571446
• Update Time: 2025-07-02

5'-Inosinic acid,barium salt (1:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Inosinic acid,barium salt (1:1) (8CI,9CI)
• Inosine 5'-Monophosphate Barium Salt Hydrate
• 5'-INOSINIC ACID BARIUM SALT
• barium(2+),[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl phosphate
• 5'-IMP Ba
• 5'-IMP Ba Hydrate
• 5'-Inosinic Acid Barium Salt Hydrate
• Barium Inosinate
• Barium Inosinate Hydrate
• I0039
• Inosic Acid Barium Salt
• Inosic Acid Barium Salt Hydrate
• Inosine 5'-Monophosphate Barium Salt
• barium(2+) [(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-hydroxy-9H-purin-9-yl)oxolan-2-yl]methyl phosphate
• Barium ((2R,3S,4R,5R)-3,4-dihydroxy-5-(6-hydroxy-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl phosphate
• Barium 5'-O-phosphonatoinosine
• SCHEMBL11579365
• Barium((2R,3S,4R,5R)-3,4-dihydroxy-5-(6-hydroxy-9H-purin-9-yl)tetrahydrofuran-2-yl)methylphosphate
• DTXSID70659928
• CS-0256330
• 3249-92-1
• barium inosine-5'-phosphate
• A875603
• barium(2+);[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl phosphate

• MDL： MFCD00067321
• Inchi： 1S/C10H13N4O8P.Ba/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20);/q;+2/p-2/t4-,6-,7-,10-;/m1./s1
• InChI Key： XRBNGVUPCIBZIL-MCDZGGTQSA-L
• SMILES： [Ba+2].P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 483.93700
• Monoisotopic Mass: 483.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 181A^2

Experimental Properties

• Color/Form: Uncertain
• PSA: 195.49000
• LogP: -1.27550
• Solubility: Uncertain
• Merck: 4977

5'-Inosinic acid,barium salt (1:1) (8CI,9CI) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H301+H311+H331
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1564 6.1/PG III
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds